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Compound of Interest

Compound Name: 2-Pyrrolidin-1-ylmethyl-acrylic acid

Cat. No.: B069657 Get Quote

In-Depth Technical Guide: 2-Pyrrolidin-1-
ylmethyl-acrylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pyrrolidin-1-ylmethyl-acrylic
acid, a versatile building block with significant potential in pharmaceutical development and

polymer chemistry. This document outlines its chemical properties, and known applications,

and summarizes available data for researchers and drug development professionals.

Core Molecular Data
2-Pyrrolidin-1-ylmethyl-acrylic acid, also known as 2-(pyrrolidin-1-ylmethyl)prop-2-enoic

acid, is a functionalized acrylic acid derivative. Its key molecular information is summarized

below.
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Property Value Citations

Molecular Formula C₈H₁₃NO₂ [1]

Molecular Weight 155.19 g/mol [1]

Appearance Solid

SMILES String OC(C(CN1CCCC1)=C)=O

InChI Key
NJQWKGMEAUKIKT-

UHFFFAOYSA-N

Physicochemical and Safety Information
A summary of the key physicochemical and safety data for 2-Pyrrolidin-1-ylmethyl-acrylic
acid is presented in the following table.

Parameter Value Citations

MDL Number MFCD06658511 [1]

PubChem Substance ID 329795569 [1]

Hazard Classifications Acute Toxicity 4 (Oral) [1]

Signal Word Warning [1]

Hazard Statements H302 (Harmful if swallowed) [1]

Precautionary Statements P301 + P312 + P330 [1]

Storage Class 11 (Combustible Solids) [1]

Applications in Research and Development
2-Pyrrolidin-1-ylmethyl-acrylic acid is a valuable compound in several areas of chemical and

pharmaceutical research.

Pharmaceutical Development
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The pyrrolidine ring is a common scaffold in many biologically active compounds.[2] This

makes 2-Pyrrolidin-1-ylmethyl-acrylic acid a valuable starting material for the synthesis of

novel therapeutic agents.[3] Its structure allows for further chemical modifications to explore

structure-activity relationships (SAR) and develop new drugs.[2] The acrylic acid moiety

provides a reactive handle for various chemical transformations, including Michael additions,

which can be used to conjugate the molecule to other pharmacophores or drug delivery

systems.[3]

Polymer Chemistry
As a functionalized monomer, this compound can be used in the synthesis of specialized

polymers.[3] The pyrrolidine group can enhance the mechanical and thermal properties of

polymers.[3] Copolymers containing acrylic acid derivatives have been explored for

applications such as hydrogels and drug delivery nanoparticles.[4][5] While specific protocols

for this monomer are not readily available in the literature, its structure suggests utility in

creating polymers with unique characteristics.

Research Reagent
In a laboratory setting, 2-Pyrrolidin-1-ylmethyl-acrylic acid serves as a versatile reagent for

organic synthesis.[3] Its dual functionality, possessing both a reactive acrylic acid group and a

pyrrolidine ring, allows for its use in a variety of chemical reactions to create complex

molecules.[3]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Pyrrolidin-1-ylmethyl-
acrylic acid are not widely available in the public domain. Commercial suppliers like Sigma-

Aldrich provide the compound for research purposes.[1]

For researchers interested in synthesizing this or similar compounds, a general synthetic

approach could involve the following logical steps. This is a hypothetical workflow and would

require optimization and validation.
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A potential synthetic workflow for 2-Pyrrolidin-1-ylmethyl-acrylic acid.

Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the direct

interaction of 2-Pyrrolidin-1-ylmethyl-acrylic acid with any particular signaling pathways. The

biological activity of derivatives would need to be determined through dedicated screening and

mechanistic studies. The following diagram illustrates a general workflow for identifying the

cellular targets and signaling pathways of a novel compound.
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A generalized workflow for elucidating the biological mechanism of a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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